![molecular formula C15H12ClN3O3 B4408293 3-chloro-4-methoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide](/img/structure/B4408293.png)
3-chloro-4-methoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide
Overview
Description
3-chloro-4-methoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields. In
Scientific Research Applications
3-chloro-4-methoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide has been used in scientific research for a variety of applications. It has been found to have antitumor activity, inhibiting the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use as an anti-inflammatory agent, as it has been found to inhibit the production of inflammatory cytokines. In addition, this compound has been used in studies of the role of protein kinases in cell signaling pathways.
Mechanism of Action
The mechanism of action of 3-chloro-4-methoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide is not fully understood, but it is believed to act as a protein kinase inhibitor. Protein kinases are enzymes that play a key role in cell signaling pathways, and inhibition of these enzymes can have a variety of effects on cellular processes.
Biochemical and physiological effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to inhibit the production of inflammatory cytokines, suggesting that it may have potential as an anti-inflammatory agent. In addition, this compound has been shown to inhibit the activity of protein kinases involved in cell signaling pathways, which could have a variety of downstream effects on cellular processes.
Advantages and Limitations for Lab Experiments
One advantage of using 3-chloro-4-methoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide in lab experiments is its specificity for protein kinases, which allows researchers to study the role of these enzymes in cellular processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 3-chloro-4-methoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide. One area of interest is the development of more potent and selective protein kinase inhibitors based on this compound. Another area of research could be the study of the downstream effects of protein kinase inhibition on cellular processes. Additionally, this compound could be studied for its potential as an anti-inflammatory agent or in combination with other drugs for the treatment of cancer.
properties
IUPAC Name |
3-chloro-4-methoxy-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O3/c1-22-13-5-2-8(6-10(13)16)14(20)17-9-3-4-11-12(7-9)19-15(21)18-11/h2-7H,1H3,(H,17,20)(H2,18,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFLAUYWYUJRROL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)NC(=O)N3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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